Cas no 79-21-0 (ethaneperoxoic acid)

colorless liquid,Strong pungent smell.dissolve in water\alcohol\ether\sulphuric acid.Genus strongOxidizing agent,Extremely unstable.stay-20℃ will also explode,Concentration greater than45%It's explosive,In case of high fever\The presence of reductant or metal ions will cause explosion.

ethaneperoxoic acid structure

Product Name:ethaneperoxoic acid

CAS No:79-21-0

Molecular Formula:C₂H₄O₃

Molecular Weight:76.051

CID:34165

PubChem ID:6585

ethaneperoxoic acid Properties

Names and Identifiers

- peracetic acid
- acetic peroxide
- ACETYL HYDROPEROXIDE
- ethaneperoxoic acid
- Osbon AC
- PEROXYACETIC ACID
- 4,4'-Di(methoxy)-azobenzene
- Acide peracetique
- acideperacetique(french)
- acideperoxyacetique(french)
- acidoperoxiacetico
- caswellno.644
- CH3C(O)OOH
- Desoxon 1
- epapesticidechemicalcode063201
- Estosteril
- Ethanperoxosαure
- Hydroperoxide, acetyl
- +Expand
- InChIKey： KFSLWBXXFJQRDL-UHFFFAOYSA-N
- Inchi： 1S/C2H4O3/c1-2(3)5-4/h4H,1H3
- SMILES： CC(=O)OO

Computed Properties

Exact Mass: 76.01600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Heavy Atom Count: 5
Complexity: 40.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.4
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.02250
PSA: 46.53000
Merck: 13,7229
Refractive Index: n20/D 1.391
Water Partition Coefficient: Dissolution, >=10 g/100 ml at 19 º C
Boiling Point: 105 ºC
Melting Point: -44 °C
Flash Point: 41 ºC
Color/Form: Colorless liquid with strong pungent smell [14]
Stability/Shelf Life: Unstable - may explode on heating. May react violently with organic materials. Incompatible with strong oxidizing agents, acetic anhydride, alkenes, organics.
Solubility: Soluble in water, soluble in ethanol \ ether \ sulfuric acid [25]
pka: 8.2(at 25℃)
Density: 1.13

ethaneperoxoic acid Related Literature

1. Determination of hydrogen peroxide in workplace air: interferences and method validation

Carsten Stenholt Christensen,S?ren Br?dsgaard,Peter Mortensen,Kurt Egmose,Svend Aage Linde J. Environ. Monit. 2000 2 339
2. Enzyme catalysed modification of synthetic polymers

Ann W. P. Jarvie,Nigel Overton,Christopher B. St Pour?ain J. Chem. Soc. Perkin Trans. 1 1999 2171
3. A molecular electron density theory study of the mechanism, chemo- and stereoselectivity of the epoxidation reaction of R-carvone with peracetic acid

Abdellah Zeroual,Mar Ríos-Gutiérrez,Ouafa Amiri,Mohammed El Idrissi,Luis R. Domingo RSC Adv. 2019 9 28500
4. Catalytic developments in the epoxidation of vegetable oils and the analysis methods of epoxidized products

Phyu Thin Wai,Pingping Jiang,Yirui Shen,Pingbo Zhang,Qian Gu,Yan Leng RSC Adv. 2019 9 38119
5. Acetylation of alcohols and amines under visible light irradiation: diacetyl as an acylation reagent and photosensitizer

Pengcheng Lian,Ruyi Li,Xiao Wan,Zixin Xiang,Hang Liu,Zhiyu Cao,Xiaobing Wan Org. Chem. Front. 2022 9 311
6. Enroute sustainability: metal free C–H bond functionalisation

Sayan Roy,Subir Panja,Sumeet Ranjan Sahoo,Sagnik Chatterjee,Debabrata Maiti Chem. Soc. Rev. 2023 52 2391
7. Simultaneous determination of peracetic acid and acetic acid by titration with NaOH

Frank Sode Anal. Methods 2014 6 2406
8. Mechanistic studies on the oxidative degradation of Orange II by peracetic acid catalyzed by simple manganese(ii) salts. Tuning the lifetime of the catalyst

Sabine Rothbart,Erika E. Ember,Rudi van Eldik New J. Chem. 2012 36 732
9. Analytical methods for peroxo acids – a review

Frank Sode Anal. Methods 2019 11 3372
10. Boric acid catalysed hydrolysis of peroxyacids

Michael E. Deary RSC Adv. 2023 13 11826